Cas no 1501284-69-0 (1-(1,3-thiazol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(1,3-thiazol-4-yl)cyclohexan-1-amine
• CAS No: 1501284-69-0
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5903538
• PubChem ID: 82601472
• Update Time: 2025-05-21

1-(1,3-thiazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-4-yl)cyclohexan-1-amine
• 1501284-69-0
• EN300-1839359

• Inchi： 1S/C9H14N2S/c10-9(4-2-1-3-5-9)8-6-12-7-11-8/h6-7H,1-5,10H2
• InChI Key： JKIDYUYFYBUYTD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,3-thiazol-4-yl)cyclohexan-1-amine

Recent Advances in the Study of 1-(1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1501284-69-0): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1-(1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1501284-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(1,3-thiazol-4-yl)cyclohexan-1-amine as a scaffold for the development of novel bioactive molecules. The compound's cyclohexylamine moiety, combined with the thiazole ring, offers a unique pharmacophore that can interact with various biological targets. Researchers have explored its potential as a modulator of central nervous system (CNS) receptors, particularly in the context of neurological disorders such as depression and anxiety.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that derivatives of 1-(1,3-thiazol-4-yl)cyclohexan-1-amine exhibit potent binding affinity to serotonin receptors, specifically the 5-HT2A subtype. This finding suggests potential applications in the development of novel antidepressants and antipsychotic medications. The study employed advanced computational modeling techniques, followed by in vitro and in vivo validation, to establish the compound's mechanism of action.

Another significant development comes from recent patent filings (2024) that describe novel synthetic routes for 1-(1,3-thiazol-4-yl)cyclohexan-1-amine and its derivatives. These improved synthetic methods offer higher yields and better purity profiles, addressing previous challenges in large-scale production. The patent applications also reveal structural modifications that enhance the compound's pharmacokinetic properties, including improved blood-brain barrier penetration and metabolic stability.

Emerging research in chemical biology has explored the compound's potential as a molecular probe. A 2024 study in ACS Chemical Biology demonstrated that fluorescently labeled derivatives of 1-(1,3-thiazol-4-yl)cyclohexan-1-amine can be used to visualize and track specific protein targets in live cells, opening new possibilities for studying cellular processes and drug-target interactions.

While the therapeutic potential of 1-(1,3-thiazol-4-yl)cyclohexan-1-amine is promising, current research also addresses potential challenges. Recent toxicological studies have begun to characterize the safety profile of this compound and its derivatives, with particular attention to potential off-target effects and metabolic pathways. These studies are crucial for guiding future drug development efforts and ensuring clinical translatability.

In conclusion, 1-(1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1501284-69-0) represents an exciting area of research in chemical biology and pharmaceutical science. The compound's unique structural features, combined with its diverse biological activities, make it a valuable scaffold for drug discovery and development. As research continues to uncover its full potential, this compound may pave the way for novel therapeutic interventions in CNS disorders and beyond.